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Chemical Profile and Basic Properties

While their names are similar, Hexamethylolmelamine and Hexamethoxymethylmelamine (HMMM) are

distinct compounds with different properties and primary applications. The table below summarizes their

core characteristics.

Property Hexamethylolmelamine Hexamethoxymethylmelamine (HMMM)

Chemical
Formula

C9H18N6O6 [1] C15H30N6O6 [2] [3]

IUPAC Name Information missing N2,N2,N4,N4,N6,N6-

Hexakis(methoxymethyl)-1,3,5-triazine-2,4,6-
triamine [2]

CAS
Registry
Number

Information missing 68002-20-0 [3]

Molar Mass Information missing 390.44 g/mol [3]

Structure Hemiaminal (-N-CH2-OH) Hemiaminal ether (-N-CH2-OCH3) [2]
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Property Hexamethylolmelamine Hexamethoxymethylmelamine (HMMM)

Physical
Form

Information missing Melting point 40–42 °C; described as a clear,
viscous liquid in commercial products [2] [4]

Key Feature Monomeric intermediate with
hydroxymethyl groups [2]

Monomeric intermediate with methoxymethyl
groups; lower free formaldehyde content [2] [4]

Relationship: HMMM is produced by etherifying Hexamethylolmelamine with methanol [2] [5]. This

reaction replaces the hydroxymethyl groups (-CH2OH) with methoxymethyl groups (-CH2OCH3), which

enhances the compound's stability in organic solvents and influences its cross-linking reactivity [2].

Applications and Functional Comparison

HMMM is a highly specialized chemical with well-documented uses, primarily functioning as a crosslinking

agent.

Application Function of HMMM Key Properties Utilized

Coatings for Cans,
Coils, & Automobiles [6]
[7] [4]

Crosslinker for alkyd, polyester,

acrylic, and epoxy resins.

Excellent hardness-film flexibility,

fast cure response, wide
compatibility, high stability [4].

Vehicle Tire Production
[2]

Improves adhesion between rubber
and steel cords (used with

resorcinol).

Effective cross-linking with rubber
polymers.

High-Solids & Water-
borne Finishes [7] [4]

Efficient cross-linking agent for

resins containing hydroxyl,
carboxyl, and amino groups.

High solid content (≥98%), solvent-

free nature, wide compatibility [4].

Experimental Insights and Environmental Fate

Research provides data on HMMM's environmental behavior and analysis techniques relevant to researchers.
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Experimental Data on Environmental Transformation

A laboratory degradation experiment with activated sludge showed that HMMM is transformed but not

mineralized under aerobic conditions [6]. The study identified 21 transformation products (TPs), with the

major TP after 28 days being methylol-1,3,5-triazin-2,4,6-triamin [6]. Key findings include:

Analysis Techniques: Transformation products were detected and tentatively identified using LC-UV
and LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry) [6].

Environmental Concentrations: In municipal wastewater treatment plants (WWTPs), the median
concentration of HMMM and its prominent TPs (TetraMMM, DiMMM) was found to be 2.8 μg/L. This

concentration can be significantly higher (17.9 μg/L) in plants receiving industrial wastewater [6].
Persistence: Some TPs are persistent and mobile, being detected in raw waters used for drinking

water production at median concentrations from 0.1 to 1 μg/L [6].

The diagram below illustrates the environmental pathway of HMMM from its source to potential drinking

water contamination.

HMMM Source:
Tire Wear, Coatings Urban Runoff Wastewater

Treatment Plant (WWTP)
Transformation Products

(TetraMMM, DiMMM, etc.) Surface Water Bank Filtration
(Partial Removal)

Raw Water for
Drinking Water

Some persistent TPs
break through

Click to download full resolution via product page

Research and Analytical Methodologies

For researchers investigating these compounds, here are key experimental approaches derived from the

search results.

Environmental Sampling and Analysis:

Sample Collection: Collect water samples from WWTP influent/effluent or urban watersheds
[6].

Sample Analysis: Analyze samples using LC-UV and LC-HRMS to separate, detect, and
identify HMMM and its transformation products based on retention time and high-resolution

mass data [6].
Quantification: Use the instrument response (LC-UV/LC-HRMS) of identified TPs, calibrated

with standards if available, to quantitatively assess their concentration in environmental
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samples [6].

Laboratory Degradation Studies:

Setup: Conduct lab-scale experiments with activated sludge under controlled aerobic
conditions to simulate WWTP environments [6].

Monitoring: Monitor the disappearance of HMMM and the formation of TPs over time (e.g., 28
days) using the analytical methods above [6].

Pathway Elucidation: Propose transformation pathways based on the identity and temporal
pattern of the detected TPs [6].

Key Comparison Summary

Hexamethylolmelamine is a foundational chemical with reactive hydroxymethyl groups.
Hexamethoxymethylmelamine (HMMM), its etherified derivative, is a commercially vital

crosslinking agent prized for its stability, compatibility, and effectiveness in high-performance
coatings and rubber adhesives.

A significant consideration for HMMM is its role as an environmental precursor. It transforms into
numerous, more persistent compounds that can contaminate water systems [6] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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